BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: ZINC000028464438 - A Zinc
Complex of Nitrilotriacetic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZINC000028464438

Cat. No.: B12377089

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZINC000028464438 is a metal coordination complex cataloged in the ZINC database, a
valuable resource for virtual screening and drug discovery. This compound consists of a central
zinc ion (Zn2*) chelated by nitrilotriacetic acid (NTA). Zinc-containing compounds are of
significant interest in biomedical research due to the essential role of zinc in numerous
physiological and pathological processes. Zinc is a crucial cofactor for a vast array of enzymes
and transcription factors, and its dysregulation is implicated in various diseases, including
cancer, neurodegenerative disorders, and microbial infections. The chelation of zinc with
organic ligands like NTA can modulate its bioavailability, stability, and biological activity, making
such complexes promising candidates for therapeutic development.

The IUPAC name for the parent structure of ZINC000028464438 is Zinc 2,2',2"-nitrilotriacetate.

Physicochemical and Biological Data

The properties of zinc nitrilotriacetate can be influenced by its specific salt form and hydration
state. The following table summarizes key quantitative data for a representative zinc-NTA
complex.
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Property Value Reference
Molecular Formula CeH7NOsZn PubChem CID: 40621
Molecular Weight 254.5 g/mol PubChem CID: 40621
Topological Polar Surface Area 126 A2 PubChem CID: 40621
Hydrogen Bond Donor Count 1 PubChem CID: 40621
Hydrogen Bond Acceptor

Count 7 PubChem CID: 40621
Rotatable Bond Count 3 PubChem CID: 40621

o ] o ~500 puM against S. aureus (for
Antimicrobial Activity (ICso) [1]
a related Zn-NTA complex)

Experimental Protocols
Synthesis of Zinc Nitrilotriacetate (Zn-NTA)

This protocol describes a general method for the synthesis of a zinc nitrilotriacetate complex.[1]
Materials:

¢ Zinc chloride (ZnCl2) or Zinc perchlorate hexahydrate (Zn(ClO4)2-6H20)

o Trisodium salt of nitrilotriacetic acid (NTA-Nas)

» Deionized water

e Sodium hydroxide (NaOH) solution (for pH adjustment)

o Magnetic stirrer and stir bar

e pH meter

o Standard laboratory glassware

Procedure:
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Prepare an aqueous solution of the zinc salt (e.g., 0.1 M ZnClz).
In a separate beaker, prepare an equimolar agueous solution of the trisodium salt of NTA.
While stirring the NTA solution at room temperature, slowly add the zinc salt solution.

Monitor the pH of the reaction mixture. Adjust the pH to approximately 7.0 using a dilute
NaOH solution.

Continue stirring the mixture for a predetermined period (e.g., 2 hours) to ensure complete
complex formation.

The resulting solution contains the zinc nitrilotriacetate complex. For solid-state
characterization, the complex can be precipitated and isolated by methods such as solvent
evaporation or the addition of a less polar solvent, followed by filtration and drying.

Characterization of Zinc Nitrilotriacetate

Spectrophotometric Analysis:

Prepare a series of dilutions of the synthesized Zn-NTA complex in a suitable buffer (e.g.,
phosphate-buffered saline).

Measure the absorbance spectra of the dilutions over a relevant wavelength range (e.g.,
200-400 nm) using a UV-Vis spectrophotometer.

The absorbance data can be used to determine the concentration of the complex and to
study its stability.

Antimicrobial Susceptibility Testing (Broth Microdilution):

o Prepare a stock solution of the synthesized Zn-NTA complex in a suitable solvent (e.qg.,
sterile water or DMSO).

o Perform serial dilutions of the stock solution in a 96-well microtiter plate containing a
microbial growth medium (e.g., Mueller-Hinton broth for bacteria).
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 Inoculate each well with a standardized suspension of the test microorganism (e.g.,
Staphylococcus aureus).

* Include positive (microorganism with no compound) and negative (medium only) controls.
 Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

o Determine the minimum inhibitory concentration (MIC) as the lowest concentration of the
compound that visibly inhibits microbial growth.

Experimental Workflow for Synthesis and
Characterization

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of Zinc Nitrilotriacetate.

Potential Sighaling Pathway Involvement

While a specific signaling pathway for ZINC000028464438 has not been elucidated, zinc
complexes can influence numerous cellular signaling cascades. One area of significant interest
is the inhibition of matrix metalloproteinases (MMPs), a family of zinc-dependent
endopeptidases involved in extracellular matrix degradation. Dysregulation of MMP activity is
implicated in cancer metastasis, arthritis, and cardiovascular diseases. Zinc complexes can
potentially modulate MMP activity by interfering with the catalytic zinc ion in the active site.
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Caption: Hypothetical inhibition of Matrix Metalloproteinase (MMP) by a zinc complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: ZINC000028464438 - A Zinc Complex
of Nitrilotriacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377089#zinc000028464438-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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